Benzoicacid,3-isothiocyanato-4-methyl-
Benzoicacid,3-isothiocyanato-4-methyl-
Brand Name:
Vulcanchem
CAS No.:
114379-99-6
VCID:
VC0037887
InChI:
InChI=1S/C9H7NO2S/c1-6-2-3-7(9(11)12)4-8(6)10-5-13/h2-4H,1H3,(H,11,12)
SMILES:
CC1=C(C=C(C=C1)C(=O)O)N=C=S
Molecular Formula:
C9H7NO2S
Molecular Weight:
193.22 g/mol
Benzoicacid,3-isothiocyanato-4-methyl-
CAS No.: 114379-99-6
Main Products
VCID: VC0037887
Molecular Formula: C9H7NO2S
Molecular Weight: 193.22 g/mol
CAS No. | 114379-99-6 |
---|---|
Product Name | Benzoicacid,3-isothiocyanato-4-methyl- |
Molecular Formula | C9H7NO2S |
Molecular Weight | 193.22 g/mol |
IUPAC Name | 3-isothiocyanato-4-methylbenzoic acid |
Standard InChI | InChI=1S/C9H7NO2S/c1-6-2-3-7(9(11)12)4-8(6)10-5-13/h2-4H,1H3,(H,11,12) |
Standard InChIKey | LPODZMBNYZGYRV-UHFFFAOYSA-N |
SMILES | CC1=C(C=C(C=C1)C(=O)O)N=C=S |
Canonical SMILES | CC1=C(C=C(C=C1)C(=O)O)N=C=S |
PubChem Compound | 15396781 |
Last Modified | Nov 11 2021 |
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